Cas no 2171990-29-5 (3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one)

• Product Name: 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one
• CAS No: 2171990-29-5
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 5519767
• PubChem ID: 141535072
• Update Time: 2025-07-19

3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one
• EN300-1644836
• 2171990-29-5
• 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one

• Inchi： 1S/C12H11FO3/c1-12(2)10(14)9(11(15)16-12)7-3-5-8(13)6-4-7/h3-6,14H,1-2H3
• InChI Key： XLWHFICQVMODQY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C(=O)OC(C)(C)C=1O

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one

Comprehensive Overview of 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one (CAS No. 2171990-29-5)

The compound 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one (CAS No. 2171990-29-5) is a fluorinated furanone derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 4-fluorophenyl group and a dihydrofuran-2-one core, this molecule exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a bioactive intermediate due to its ability to modulate biological pathways, making it a subject of interest in medicinal chemistry and organic synthesis.

In recent years, the demand for fluorinated organic compounds like 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine incorporation in drug design, a topic frequently searched in AI-driven drug discovery platforms. The compound's hydroxy-dihydrofuranone moiety is particularly noteworthy, as it mimics natural product scaffolds, a hot topic in green chemistry and sustainable synthesis.

From a synthetic perspective, CAS No. 2171990-29-5 serves as a versatile building block for constructing complex heterocycles. Its 5,5-dimethyl substitution pattern enhances steric stability, a feature often queried in computational chemistry forums. The compound's 4-hydroxy group also offers functionalization opportunities, making it relevant to click chemistry applications—a trending keyword in nanotechnology and bioconjugation studies.

Environmental and regulatory considerations are increasingly shaping research around such compounds. While 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one is not classified as hazardous, its fluorinated aromatic component prompts discussions on persistent organic pollutants (POPs), a frequently searched term in environmental science databases. This dual relevance—both as a pharmacophore and a subject of eco-toxicological studies—makes it a compelling case for interdisciplinary research.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics dominating analytical chemistry search trends. The 4-fluorophenyl moiety produces distinct spectroscopic signatures, often discussed in structural elucidation communities. Such detailed profiling is crucial for quality control in GMP-compliant synthesis, another high-traffic keyword in pharmaceutical manufacturing circles.

Future directions for CAS No. 2171990-29-5 research may explore its structure-activity relationships (SAR) in targeted therapies, a trending focus in precision medicine. Its potential as a protease inhibitor scaffold or kinase modulator aligns with current interests in cancer research and neurodegenerative diseases. These applications are frequently queried in biomedical AI systems, reflecting the compound's relevance to cutting-edge therapeutic development.

In conclusion, 3-(4-Fluorophenyl)-4-hydroxy-5,5-dimethyl-2,5-dihydrofuran-2-one represents a multifaceted compound bridging chemical innovation and applied research. Its structural uniqueness and functional adaptability position it as a valuable entity in both academic investigations and industrial applications, addressing numerous contemporary scientific queries across disciplines.